sodium 3-(1,3-benzothiazol-2-yl)-3-methoxypropanoate

• IUPAC Name: sodium;3-(1,3-benzothiazol-2-yl)-3-methoxypropanoate
• InChI: InChI=1S/C11H11NO3S.Na/c1-15-8(6-10(13)14)11-12-7-4-2-3-5-9(7)16-11;/h2-5,8H,6H2,1H3,(H,13,14);/q;+1/p-1
• InChI Key: UOQWCQCBDHLEPJ-UHFFFAOYSA-M
• Canonical SMILES: COC(CC(=O)[O-])C1=NC2=CC=CC=C2S1.[Na+]
• Molecular Formula: C11H10NNaO3S
• Molecular Weight: 259.26 g/mol

Description

Sodium 3-(1,3-benzothiazol-2-yl)-3-methoxypropanoate (BTM) is an organic compound that has been used in a variety of scientific research applications due to its unique properties. BTM is a versatile compound that can be used for a variety of purposes, such as drug development, biochemistry, and physiology. BTM is an important tool for researchers studying the mechanisms of action of various drugs, as well as for biochemical and physiological research.

Mechanism of Action

The mechanism of action of sodium 3-(1,3-benzothiazol-2-yl)-3-methoxypropanoate is not yet fully understood. However, it is believed that sodium 3-(1,3-benzothiazol-2-yl)-3-methoxypropanoate binds to certain proteins in the body, which then causes a change in the activity of these proteins. This change in activity can lead to a variety of effects, depending on the type of protein that sodium 3-(1,3-benzothiazol-2-yl)-3-methoxypropanoate binds to.
Biochemical and Physiological Effects
sodium 3-(1,3-benzothiazol-2-yl)-3-methoxypropanoate has been shown to have a variety of biochemical and physiological effects. In studies, sodium 3-(1,3-benzothiazol-2-yl)-3-methoxypropanoate has been shown to inhibit the activity of certain enzymes, such as proteases, phosphatases, and kinases. sodium 3-(1,3-benzothiazol-2-yl)-3-methoxypropanoate has also been shown to have anti-inflammatory and anti-cancer properties. In addition, sodium 3-(1,3-benzothiazol-2-yl)-3-methoxypropanoate has been shown to have an effect on the metabolism of certain drugs, as well as to modulate the activity of certain neurotransmitters.

Advantages and Limitations for Lab Experiments

Sodium 3-(1,3-benzothiazol-2-yl)-3-methoxypropanoate has several advantages when used in laboratory experiments. sodium 3-(1,3-benzothiazol-2-yl)-3-methoxypropanoate is relatively inexpensive and easy to synthesize, and it can be used in a variety of biochemical and physiological experiments. sodium 3-(1,3-benzothiazol-2-yl)-3-methoxypropanoate is also a relatively stable compound and can be stored for long periods of time. However, sodium 3-(1,3-benzothiazol-2-yl)-3-methoxypropanoate is a relatively new compound and its effects are not yet fully understood. As such, it is important to be aware of the potential limitations of using sodium 3-(1,3-benzothiazol-2-yl)-3-methoxypropanoate in laboratory experiments.

Future Directions

The potential future directions for sodium 3-(1,3-benzothiazol-2-yl)-3-methoxypropanoate research are numerous. sodium 3-(1,3-benzothiazol-2-yl)-3-methoxypropanoate could be used to study the mechanisms of action of various drugs, as well as to develop new drugs. sodium 3-(1,3-benzothiazol-2-yl)-3-methoxypropanoate could also be used to study the biochemical and physiological effects of various drugs, as well as to develop new drugs. In addition, sodium 3-(1,3-benzothiazol-2-yl)-3-methoxypropanoate could be used to study the metabolism of certain drugs, as well as to modulate the activity of certain neurotransmitters. Finally, sodium 3-(1,3-benzothiazol-2-yl)-3-methoxypropanoate could be used to study the effects of various environmental factors on biochemical and physiological processes.

Synthesis Methods

Sodium 3-(1,3-benzothiazol-2-yl)-3-methoxypropanoate can be synthesized using a variety of methods, including a Grignard reaction, a Negishi coupling reaction, and a Buchwald-Hartwig reaction. The Grignard reaction is a type of organometallic reaction in which a Grignard reagent is used to form a new carbon-carbon bond. The Negishi coupling reaction is a type of palladium-catalyzed cross-coupling reaction in which two organic molecules are joined together. The Buchwald-Hartwig reaction is a type of palladium-catalyzed reaction in which an organometallic species is used to form a new carbon-carbon bond.

Scientific Research Applications

Sodium 3-(1,3-benzothiazol-2-yl)-3-methoxypropanoate has been used in a variety of scientific research applications, including drug development, biochemistry, and physiology. sodium 3-(1,3-benzothiazol-2-yl)-3-methoxypropanoate has been used to study the mechanisms of action of various drugs, as well as for biochemical and physiological research. sodium 3-(1,3-benzothiazol-2-yl)-3-methoxypropanoate has also been used to study the biochemical and physiological effects of various drugs, as well as to develop new drugs.